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Compound of Interest

Compound Name: (R)-BRD3731

Cat. No.: B2667888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of (R)-
BRD3731, a selective inhibitor of Glycogen Synthase Kinase 3 (GSK3).[1][2] Adherence to this

protocol is crucial for ensuring the accuracy and reproducibility of experimental results.

Physicochemical and Biological Properties of (R)-
BRD3731
(R)-BRD3731 is a small molecule inhibitor with selectivity for GSK3β over GSK3α.[1] It is a

valuable tool for studying the biological roles of GSK3 in various signaling pathways and

disease models.[3][4]
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Property Value Reference

Molecular Formula C₂₄H₃₁N₃O

Molecular Weight 377.52 g/mol

CAS Number 2056262-08-7

Biological Target
GSK3β (IC₅₀ = 1.05 µM),

GSK3α (IC₅₀ = 6.7 µM)

Appearance Solid

Solubility
Soluble in DMSO (200 mg/mL,

529.77 mM)

Storage of Solid
Store at -20°C for up to 3

years.

Storage of Stock Solution
-20°C for 1 month; -80°C for 6

months.

Experimental Protocol: Preparation of a 10 mM (R)-
BRD3731 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (R)-BRD3731 in Dimethyl

Sulfoxide (DMSO). This concentration is a common starting point for subsequent dilutions to

working concentrations for various in vitro assays.

Materials:

(R)-BRD3731 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes
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Vortex mixer

Water bath sonicator (optional, for aiding dissolution)

Procedure:

Equilibrate (R)-BRD3731 to Room Temperature: Before opening, allow the vial of (R)-
BRD3731 powder to equilibrate to room temperature for at least 15-20 minutes. This

prevents the condensation of moisture, which can affect the stability of the compound.

Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

) / 1000

Example for preparing 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 377.52

g/mol / 1000 = 3.7752 mg

Weigh the Compound:

Place a sterile microcentrifuge tube on the analytical balance and tare the balance.

Carefully weigh the calculated mass of (R)-BRD3731 powder into the microcentrifuge

tube.

Dissolve the Compound:

Add the calculated volume of DMSO to the microcentrifuge tube containing the (R)-
BRD3731 powder. For the example above, this would be 1 mL.

Tightly cap the tube and vortex for 1-2 minutes until the compound is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If the compound does

not fully dissolve, sonicate the solution in a water bath for 5-10 minutes. Gentle warming to

37°C may also aid dissolution.

Aliquot and Store:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use working volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month). Protect from light.

Workflow for (R)-BRD3731 Stock Solution
Preparation
The following diagram illustrates the key steps in the preparation of the (R)-BRD3731 stock

solution.
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Workflow for (R)-BRD3731 Stock Solution Preparation
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Caption: Workflow for preparing (R)-BRD3731 stock solution.
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Signaling Pathway of GSK3 Inhibition
(R)-BRD3731 acts as an inhibitor of GSK3. GSK3 is a key kinase in multiple signaling

pathways, including the Wnt/β-catenin pathway. Inhibition of GSK3 prevents the

phosphorylation of β-catenin, leading to its stabilization, nuclear translocation, and subsequent

regulation of gene expression.
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Caption: Simplified Wnt/β-catenin pathway showing GSK3 inhibition.
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Disclaimer: This protocol is intended for research use only by qualified personnel. Always

consult the product-specific safety data sheet (SDS) before handling any chemical compounds.

The provided storage and stability information is based on available data and may vary

depending on the specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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